Cas no 288089-62-3 (Oxazole, 4-(1,1-dimethylethyl)-4,5-dihydro-2-phenyl-, (4S)-)

• Product Name: Oxazole, 4-(1,1-dimethylethyl)-4,5-dihydro-2-phenyl-, (4S)-
• CAS No: 288089-62-3
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 2847552
• PubChem ID: 11056901
• Update Time: 2025-04-21

Oxazole, 4-(1,1-dimethylethyl)-4,5-dihydro-2-phenyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

• DTXCID40404447
• DTXSID50453628
• (S)-4-(tert-Butyl)-2-phenyl-4,5-dihydrooxazole
• 288089-62-3
• Oxazole, 4-(1,1-dimethylethyl)-4,5-dihydro-2-phenyl-, (4S)-
• (S)-4-tert-Butyl-2-phenyl-4,5-dihydrooxazole
• CS-0097715
• SCHEMBL1660988

• Inchi： 1S/C13H17NO/c1-13(2,3)11-9-15-12(14-11)10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3/t11-/m1/s1
• InChI Key： ZRTJCMABQDWDRU-LLVKDONJSA-N
• SMILES： O1C(C2C=CC=CC=2)=N[C@H](C1)C(C)(C)C

Computed Properties

• Exact Mass: 203.131014166Da
• Monoisotopic Mass: 203.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.6Ų